Cas no 1797725-10-0 (2-(4-chlorophenoxy)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 1797725-10-0
• MF: C₂₀H₂₁ClN₄O₂
• MW: 384.859343290329
• CID: 5406203
• Update Time: 2025-10-30

2-(4-chlorophenoxy)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]acetamide
• 2-(4-chlorophenoxy)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide

• Inchi： 1S/C20H21ClN4O2/c21-17-3-5-18(6-4-17)27-14-19(26)24-13-15-7-10-25(11-8-15)20-16(12-22)2-1-9-23-20/h1-6,9,15H,7-8,10-11,13-14H2,(H,24,26)
• InChI Key： XNITVIQUIQPTHZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CC=C2C#N)CC1)(=O)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide

Introduction to 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 1797725-10-0)

2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide, with the CAS number 1797725-10-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a chlorophenyl ether moiety, a piperidine ring, and a cyano-substituted pyridine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as a modulator of various biological pathways, particularly those involved in neurodegenerative diseases and cancer. The compound's ability to interact with specific receptors and enzymes makes it a valuable candidate for further investigation.

In terms of its chemical structure, the presence of the chlorophenyl ether group is noteworthy. This moiety is known for its lipophilic properties, which can enhance the compound's ability to cross biological membranes and reach target sites within cells. The piperidine ring, on the other hand, provides structural flexibility and can influence the compound's conformational dynamics, which are crucial for receptor binding and activation. The cyano-substituted pyridine group adds further complexity to the molecule, contributing to its pharmacological profile by modulating interactions with specific protein targets.

The synthesis of 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide has been reported in several studies, highlighting various synthetic routes that can be employed to produce this compound efficiently. One common approach involves the coupling of a chlorophenol derivative with an appropriately substituted piperidine intermediate, followed by functionalization steps to introduce the cyano-substituted pyridine group. These synthetic methods have been optimized to achieve high yields and purity, making the compound accessible for further biological evaluation.

In preclinical studies, 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide has shown promising results in various disease models. For instance, it has demonstrated significant activity in modulating neurotransmitter systems, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential use in treating inflammatory disorders.

The pharmacokinetic properties of 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its therapeutic efficacy. The compound's ability to maintain stability in biological systems and its low toxicity profile make it an attractive candidate for further clinical development.

In the context of cancer research, 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide has been studied for its potential as an anticancer agent. Preclinical data indicate that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The compound's selective activity against cancer cells while sparing normal cells is particularly noteworthy, suggesting a favorable therapeutic window.

The safety profile of 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for clinical translation and further development as a therapeutic agent.

In conclusion, 2-(4-Chlorophenoxy)-N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 1797725-10-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and cancer. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications.